Cas no 86723-74-2 (1,2-Benzenediamine, 4,5-dipentyl-)
86723-74-2 structure
Product Name:1,2-Benzenediamine, 4,5-dipentyl-
CAS No:86723-74-2
MF:C16H28N2
MW:248.406924247742
CID:660793
PubChem ID:71413748
Update Time:2025-04-19
1,2-Benzenediamine, 4,5-dipentyl- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenediamine, 4,5-dipentyl-
- 4,5-dipentylbenzene-1,2-diamine
- DTXSID40833258
- 86723-74-2
-
- Inchi: 1S/C16H28N2/c1-3-5-7-9-13-11-15(17)16(18)12-14(13)10-8-6-4-2/h11-12H,3-10,17-18H2,1-2H3
- InChI Key: HVNBBNMPAQWFCW-UHFFFAOYSA-N
- SMILES: NC1C(=CC(CCCCC)=C(C=1)CCCCC)N
Computed Properties
- Exact Mass: 248.225248902g/mol
- Monoisotopic Mass: 248.225248902g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 52Ų
1,2-Benzenediamine, 4,5-dipentyl- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
86723-74-2 (1,2-Benzenediamine, 4,5-dipentyl-) Related Products
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